Cas no 922149-04-0 ((-)-1-[(2R,3S,4R,5R,10S)-2,3,4,5-tetrahydro-5,10-dihydroxy-2-(4-methoxyphenyl)-6-methoxy-7,8-methylenedioxy-3-phenyl-2,5-methano-1-benzoxepin-4-carbonyl]-2-(3-methylbutanoylamino)pyrrolidine)

• Product name: (-)-1-[(2R,3S,4R,5R,10S)-2,3,4,5-tetrahydro-5,10-dihydroxy-2-(4-methoxyphenyl)-6-methoxy-7,8-methylenedioxy-3-phenyl-2,5-methano-1-benzoxepin-4-carbonyl]-2-(3-methylbutanoylamino)pyrrolidine
• CAS No: 922149-04-0
• MF: C₃₆H₄₀N₂O₉
• MW: 644.710810661316
• CID: 2054646
• PubChem ID: 16099513

(-)-1-[(2R,3S,4R,5R,10S)-2,3,4,5-tetrahydro-5,10-dihydroxy-2-(4-methoxyphenyl)-6-methoxy-7,8-methylenedioxy-3-phenyl-2,5-methano-1-benzoxepin-4-carbonyl]-2-(3-methylbutanoylamino)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (-)-1-[(2R,3S,4R,5R,10S)-2,3,4,5-tetrahydro-5,10-dihydroxy-2-(4-methoxyphenyl)-6-methoxy-7,8-methylenedioxy-3-phenyl-2,5-methano-1-benzoxepin-4-carbonyl]-2-(3-methylbutanoylamino)pyrrolidine
• edulirin A
• N-(1-((1R,12R,13S,14R,15S)-1,15-dihydroxy-3-methoxy-12-(4-methoxyphenyl)-13-phenyl-5,7,11-trioxatetracyclo(10.2.1.02,10.04,8)pentadeca-2,4(8),9-triene-14-carbonyl)pyrrolidin-2-yl)-3-methylbutanamide
• 922149-04-0
• CHEMBL503015
• N-[1-[(1R,12R,13S,14R,15S)-1,15-dihydroxy-3-methoxy-12-(4-methoxyphenyl)-13-phenyl-5,7,11-trioxatetracyclo[10.2.1.02,10.04,8]pentadeca-2,4(8),9-triene-14-carbonyl]pyrrolidin-2-yl]-3-methylbutanamide

• Inchi： InChI=1S/C36H40N2O9/c1-20(2)17-27(39)37-26-11-8-16-38(26)33(40)30-28(21-9-6-5-7-10-21)36(22-12-14-23(43-3)15-13-22)34(41)35(30,42)29-24(47-36)18-25-31(32(29)44-4)46-19-45-25/h5-7,9-10,12-15,18,20,26,28,30,34,41-42H,8,11,16-17,19H2,1-4H3,(H,37,39)
• InChI Key： ADLZFRJWHFEYCQ-UHFFFAOYSA-N
• SMILES： COc1ccc(cc1)C12Oc3cc4OCOc4c(OC)c3C(O)(C1O)C(C2c1ccccc1)C(=O)N1CCCC1NC(=O)CC(C)C

Computed Properties

• Exact Mass: 644.27338086Da
• Monoisotopic Mass: 644.27338086Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 47
• Rotatable Bond Count: 8
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 5-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 5-O-methylated flavonoids